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Compound of Interest

Compound Name: 1-Pentanethiol

Cat. No.: B094126

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1-pentanethiol as an
odorant in natural gas. This document details its physicochemical properties, safety
information, evaluation protocols, and the underlying biochemical mechanisms of its odor
perception.

Introduction to 1-Pentanethiol as a Gas Odorant

Natural gas, in its processed state, is a colorless and odorless substance, posing a significant
safety risk in the event of a leak. To mitigate this hazard, odorants are added to natural gas to
give it a distinct and unpleasant smell that is readily detectable by most people, even at very
low concentrations.[1][2][3] Thiols, also known as mercaptans, are a class of organosulfur
compounds widely used for this purpose due to their potent and malodorous nature.[3][4] 1-
Pentanethiol (also known as n-amyl mercaptan) is a thiol that is a chief constituent of some
odorant formulations used to help locate gas leaks.[5][6] Its strong, garlic-like, or rotten
cabbage-like odor makes it an effective warning agent.[6][7]

Quantitative Data

The following tables summarize the key quantitative data for 1-pentanethiol and its application
as a gas odorant.

Table 1: Physicochemical Properties of 1-Pentanethiol
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Property Value Reference(s)
Molecular Formula CsH12S [8]
Molecular Weight 104.22 g/mol [8]
Appearance Colorless to light-yellow liquid [6]
Odor Strong, garlic-like, offensive [61[7]
Odor Threshold 0.8 ppb (0.4-0.5 pg/m3) [8][9]
Boiling Point 126.6 °C [10]
Melting Point -75.7 °C
Flash Point 18.33 °C (65 °F) [11]
Vapor Pressure 13.8 mmHg at 25 °C [11]
Solubility in Water Insoluble [7]
Table 2: Safety and Exposure Data for 1-Pentanethiol
Parameter Value Reference(s)
NIOSH REL (Ceiling, 15-min) 0.5 ppm (2.1 mg/m3) [71[10]

Hazards

Highly flammable, Irritant

[8]

Table 3: Typical Odorant Concentrations in Natural Gas
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Odorant Component

Typical Concentration
Range in Natural Gas

Reference(s)

General Mercaptans

0.25to 5 ppm

[12]

Common Odorant Blends

Varies, often proprietary

mixtures of TBM, IPM, NPM,

DMS, and THT

[4113]

1-Pentanethiol in Blends

Often a minor component in

mercaptan blends

[°]

Experimental Protocols
Protocol for Sensory Panel Evaluation of a New Gas
Odorant (e.g., 1-Pentanethiol)

This protocol outlines the steps for conducting a sensory panel evaluation to determine the

odor detection and recognition thresholds of a new odorant. This process is guided by
principles outlined in standards such as ISO 5496:2006.[14][15]

3.1.1. Panelist Recruitment and Screening

e Recruitment: Recruit a panel of at least 8-10 individuals from a population representative of

the general public.[14]

o Health and Habit Screening: Exclude individuals with known olfactory disorders (anosmia),

smokers, and those with severe allergies or colds.[1]

e Sensory Acuity Screening:

o Odor Recognition Test: Present panelists with a series of common scents to assess their

general ability to identify odors.[16]

o Basic Taste Identification: Test for the ability to correctly identify sweet, sour, salty, and

bitter solutions to rule out broader chemosensory deficits.[16]
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o Threshold Test: Determine individual sensitivity to a standard odorant (e.g., n-butanol) to
ensure they fall within a normal range of olfactory sensitivity.[17]

3.1.2. Panelist Training

Familiarization with Terminology: Train panelists on a standardized vocabulary to describe
odor character and intensity.[18]

Reference Odorant Training: Expose panelists to various concentrations of known gas
odorants (e.qg., tert-butyl mercaptan, tetrahydrothiophene) to familiarize them with the target
odor profile.[17]

Test Procedure Training: Familiarize panelists with the testing apparatus and procedures,
including the method of sample presentation and response recording.[12]

3.1.3. Odor Threshold Determination

o Sample Preparation: Prepare a series of dilutions of 1-pentanethiol in an odorless medium
(e.g., air or nitrogen) using a dynamic olfactometer. Concentrations should span the
expected detection threshold.

» Test Methodologies:

o Ascending Concentration Series (Method of Limits): Present samples in increasing order
of concentration until the panelist consistently detects the odor.

o Triangle Test: Present three samples, two of which are identical (blanks) and one contains
the odorant. The panelist must identify the different sample. This is repeated at various
concentrations to determine the detection threshold.[11]

o Paired Comparison Test: Present a blank and an odorant-containing sample, and the
panelist must identify the one with the odor.

o Data Analysis: The detection threshold is typically defined as the concentration at which 50%
of the panel can reliably detect the odor.

3.1.4. Odor Recognition and Characterization

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.dlg.org/en/mediacenter/dlg-expert-reports/food-sensory-technology/dlg-expert-report-01-2017-panel-training-on-odour-and-aroma-perception-for-sensory-analysis
https://fiveable.me/principles-food-science/unit-12/sensory-panel-selection-training/study-guide/6ojqcjXJkA3Hbrv5
https://www.dlg.org/en/mediacenter/dlg-expert-reports/food-sensory-technology/dlg-expert-report-01-2017-panel-training-on-odour-and-aroma-perception-for-sensory-analysis
https://www.scribd.com/document/616893400/Training-and-Selection-of-Sensory-Evaluation
https://www.benchchem.com/product/b094126?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1156071.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Suprathreshold Concentration Testing: Present samples at concentrations well above the
detection threshold.

e Odor Descriptor Profiling: Ask panelists to describe the character of the odor using a list of

standardized descriptors (e.g., "garlic-like," "rotten cabbage," "sulfurous").

 Intensity Rating: Use a labeled magnitude scale (e.g., 0 = no odor, 5 = very strong odor) to
rate the perceived intensity of the odor at different concentrations.

Protocol for Field Evaluation of Odorized Natural Gas
(Based on ASTM D6273)

This protocol describes the in-field testing of natural gas odorized with 1-pentanethiol to
ensure it meets regulatory requirements for detectability.[19]

3.2.1. Instrumentation and Calibration

o Odorometer: Utilize a portable instrument capable of diluting a natural gas sample with air in
known ratios (e.g., an odorometer).[1]

» Calibration: Ensure the instrument is calibrated according to the manufacturer's
specifications to deliver accurate gas-in-air concentrations.

3.2.2. Field Sampling and Testing

o Test Locations: Conduct tests at various points in the gas distribution system, particularly at
the extremities, to account for potential odor fade.[1][5]

o "Shiff Test" Procedure:

o

Purge the sampling line to ensure a fresh gas sample.

Start with the instrument set to deliver 100% air.

o

[¢]

Gradually increase the concentration of natural gas in the air mixture.

[¢]

The trained operator sniffs the diluted gas stream at each concentration.
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o Record the concentration at which the odor is first detected (threshold detection level) and
the concentration at which it is readily identifiable as the smell of natural gas (readily
detectable level).[9]

» Regulatory Compliance: The readily detectable odor level must be at or below one-fifth of the
lower explosive limit (LEL) for natural gas (approximately 1% gas in air).[9]

Signaling Pathways and Experimental Workflows
Olfactory Signaling Pathway for Thiols

The detection of thiols like 1-pentanethiol is initiated by their interaction with olfactory
receptors (ORs), which are G-protein coupled receptors (GPCRs) located on the cilia of
olfactory sensory neurons.[20][21] The binding of the odorant triggers a conformational change
in the receptor, initiating an intracellular signaling cascade.[22][23]

Cell Membrane

Activates Activates

Olfactory Receptor (GPCR) G-protein (Golf) Adenylyl Cyclase

Lpentanethiol | —Bids | Converts_____ °

Cyclic Nucleotide-Gated
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Caption: Olfactory signal transduction cascade for thiol odorants.

Experimental Workflow for New Odorant Evaluation

The following workflow outlines the key stages in the evaluation of a new potential gas odorant
from initial screening to final implementation.
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Caption: Workflow for the evaluation of a new gas odorant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Natural Gas Odorant]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094126#use-of-1-pentanethiol-as-an-odorant-in-gas]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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